n-Nitrosomorpholine-d8
n-Nitrosomorpholine-d8
N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68°F. (NTP, 1992)
N-nitrosomorpholine is a nitrosamine that is morpholine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. A carcinogen and mutagen, it is found in snuff tobacco. It has a role as a carcinogenic agent and a mutagen.
N-Nitrosomorpholine is not used commercially in the United States. Limited information is available on the health effects of N-nitrosomorpholine. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of N-nitrosomorpholine in humans. Animal studies have reported effects on the liver from chronic exposure as well as tumors of the liver, nasal cavity, lung, and kidneys from oral exposure to N-nitrosomorpholine. EPA has not classified N- nitrosomorpholine for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified N-nitrosomorpholine as a Group 2B, possible human carcinogen.
N-Nitrosomorpholine is a natural product found in Nicotiana tabacum with data available.
N-Nitrosomorpholine is a yellow, crystalline nitrosamine that is sensitive to light. N-Nitrosomorpholine is not used or produced commercially in the US. This substance has been found as a contaminant in rubber products, including rubber nipples for baby bottles, and is also found in several vegetables, cheeses, alcoholic beverages and fruits. N-Nitrosomorpholine is reasonably anticipated to be a human carcinogen. (NCI05)
N-nitrosomorpholine is a nitrosamine that is morpholine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. A carcinogen and mutagen, it is found in snuff tobacco. It has a role as a carcinogenic agent and a mutagen.
N-Nitrosomorpholine is not used commercially in the United States. Limited information is available on the health effects of N-nitrosomorpholine. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of N-nitrosomorpholine in humans. Animal studies have reported effects on the liver from chronic exposure as well as tumors of the liver, nasal cavity, lung, and kidneys from oral exposure to N-nitrosomorpholine. EPA has not classified N- nitrosomorpholine for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified N-nitrosomorpholine as a Group 2B, possible human carcinogen.
N-Nitrosomorpholine is a natural product found in Nicotiana tabacum with data available.
N-Nitrosomorpholine is a yellow, crystalline nitrosamine that is sensitive to light. N-Nitrosomorpholine is not used or produced commercially in the US. This substance has been found as a contaminant in rubber products, including rubber nipples for baby bottles, and is also found in several vegetables, cheeses, alcoholic beverages and fruits. N-Nitrosomorpholine is reasonably anticipated to be a human carcinogen. (NCI05)
Brand Name:
Vulcanchem
CAS No.:
1219805-76-1
VCID:
VC0087408
InChI:
InChI=1S/C4H8N2O2/c7-5-6-1-3-8-4-2-6/h1-4H2/i1D2,2D2,3D2,4D2
SMILES:
C1COCCN1N=O
Molecular Formula:
C4H8N2O2
Molecular Weight:
124.169
n-Nitrosomorpholine-d8
CAS No.: 1219805-76-1
Cat. No.: VC0087408
Molecular Formula: C4H8N2O2
Molecular Weight: 124.169
* For research use only. Not for human or veterinary use.
Specification
| Description | N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68°F. (NTP, 1992) N-nitrosomorpholine is a nitrosamine that is morpholine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. A carcinogen and mutagen, it is found in snuff tobacco. It has a role as a carcinogenic agent and a mutagen. N-Nitrosomorpholine is not used commercially in the United States. Limited information is available on the health effects of N-nitrosomorpholine. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of N-nitrosomorpholine in humans. Animal studies have reported effects on the liver from chronic exposure as well as tumors of the liver, nasal cavity, lung, and kidneys from oral exposure to N-nitrosomorpholine. EPA has not classified N- nitrosomorpholine for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified N-nitrosomorpholine as a Group 2B, possible human carcinogen. N-Nitrosomorpholine is a natural product found in Nicotiana tabacum with data available. N-Nitrosomorpholine is a yellow, crystalline nitrosamine that is sensitive to light. N-Nitrosomorpholine is not used or produced commercially in the US. This substance has been found as a contaminant in rubber products, including rubber nipples for baby bottles, and is also found in several vegetables, cheeses, alcoholic beverages and fruits. N-Nitrosomorpholine is reasonably anticipated to be a human carcinogen. (NCI05) |
|---|---|
| CAS No. | 1219805-76-1 |
| Molecular Formula | C4H8N2O2 |
| Molecular Weight | 124.169 |
| IUPAC Name | 2,2,3,3,5,5,6,6-octadeuterio-4-nitrosomorpholine |
| Standard InChI | InChI=1S/C4H8N2O2/c7-5-6-1-3-8-4-2-6/h1-4H2/i1D2,2D2,3D2,4D2 |
| Standard InChI Key | ZKXDGKXYMTYWTB-SVYQBANQSA-N |
| SMILES | C1COCCN1N=O |
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